Cas no 1263281-53-3 (Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 1263281-53-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5747175
• PubChem ID: 46941910
• Update Time: 2025-05-21

Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate
• AKOS015899286
• 1263281-53-3
• Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate

• Inchi： 1S/C10H10N2O3/c1-14-7-3-4-12-8(10(13)15-2)6-11-9(12)5-7/h3-6H,1-2H3
• InChI Key： QEIZLTSYOLFJDR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN2C(C(=O)OC)=CN=C2C=1

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.8Ų

Additional information on Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate

Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate: A Comprehensive Overview

Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate, also known by its CAS registry number CAS No. 1263281-53-3, is a highly specialized organic compound with significant applications in the fields of pharmacology and material science. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we will delve into the properties, synthesis, and potential uses of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate consists of an imidazo[1,2-a]pyridine core with a methoxy group at position 7 and a methyl ester at position 3. This arrangement imparts the molecule with distinctive electronic and steric properties, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drug candidates.

One of the most notable aspects of Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate is its ability to undergo a range of reactions that expand its functional group diversity. For instance, researchers have demonstrated that this compound can be efficiently converted into imidazopyridine derivatives with enhanced pharmacokinetic profiles. These derivatives have shown promise in preclinical models for treating conditions such as inflammation and neurodegenerative diseases.

Moreover, the synthesis of Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate has been optimized through green chemistry approaches. By employing catalytic systems and sustainable solvents, chemists have achieved higher yields and reduced environmental impact. This aligns with the growing trend toward eco-friendly chemical processes in the pharmaceutical industry.

Another area where this compound has made an impact is in materials science. Its aromatic heterocyclic structure contributes to excellent thermal stability and electronic conductivity, making it a candidate for advanced materials such as organic semiconductors and sensors. Recent advancements in thin-film deposition techniques have further enhanced its applicability in these domains.

In terms of biological activity, Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate has been evaluated for its potential as an anti-inflammatory agent. Preclinical studies indicate that it exhibits moderate inhibitory effects on pro-inflammatory cytokines, suggesting its utility in managing chronic inflammatory conditions. However, further research is required to establish its efficacy in human trials.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to unlock new insights into the properties of Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate. Quantum mechanical simulations are being used to predict its interaction with biological targets at the molecular level, paving the way for rational drug design.

In conclusion, Methyl 7-methoxyimidazo[1,2-a]pyridine-3-carboxylate stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and adaptability make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.